Cas no 847505-83-3 (1-Naphthalenecarbonitrile,3-bromo-7-methoxy-)
847505-83-3 structure
Product Name:1-Naphthalenecarbonitrile,3-bromo-7-methoxy-
CAS No:847505-83-3
MF:C12H8BrNO
MW:262.102022171021
CID:716445
PubChem ID:11470997
Update Time:2025-04-19
1-Naphthalenecarbonitrile,3-bromo-7-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenecarbonitrile,3-bromo-7-methoxy-
- 3-BROMO-7-METHOXY-1-NAPHTHONITRILE
- 3-bromo-7-methoxynaphthalene-1-carbonitrile
- 1-Naphthalenecarbonitrile,3-bromo-7-methoxy
- GRKYKMLRLISEPI-UHFFFAOYSA-N
- DTXSID80466983
- 847505-83-3
- SCHEMBL3009652
-
- Inchi： 1S/C12H8BrNO/c1-15-11-3-2-8-4-10(13)5-9(7-14)12(8)6-11/h2-6H,1H3
- InChI Key： GRKYKMLRLISEPI-UHFFFAOYSA-N
- SMILES： BrC1C=C(C#N)C2=CC(=CC=C2C=1)OC
Computed Properties
- Exact Mass: 260.97900
- Monoisotopic Mass: 260.97893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 33Ų
Experimental Properties
- PSA: 33.02000
- LogP: 3.48258
1-Naphthalenecarbonitrile,3-bromo-7-methoxy- Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
1-Naphthalenecarbonitrile,3-bromo-7-methoxy- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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